Cas no 4723-10-8 (2,5-dimethylhexa-1,5-diene-3,4-diol)

• Product Name: 2,5-dimethylhexa-1,5-diene-3,4-diol
• CAS No: 4723-10-8
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 930807
• PubChem ID: 263169
• Update Time: 2025-04-19

2,5-dimethylhexa-1,5-diene-3,4-diol Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethylhexa-1,5-diene-3,4-diol
• 1,2-Diisopropenyl-glykol
• 1,4-diol, 2,5-dimethyl-
• 2,5-Dimethyl-1,5-hexadiene-3,4-diol
• 2,5-Dimethyl-hexa-1,5-dien-3,4-diol
• 2,5-dimethyl-hexa-1,5-diene-3,4-diol
• 3,4-Dihydroxy-2,5-dimethyl-hexadien-(1,5)
• AC1L693R
• AC1Q718S
• AR-1D4401
• CTK4I9795
• Diisopropenylethylenglykol
• NSC97521
• DXPGGBHPAUGULX-UHFFFAOYSA-N
• NSC-97521
• 4723-10-8
• SCHEMBL7564616
• DTXSID60294640
• 1,5-Hexadiene-3,4-diol, 2,5-dimethyl-

• Inchi： 1S/C8H14O2/c1-5(2)7(9)8(10)6(3)4/h7-10H,1,3H2,2,4H3
• InChI Key： DXPGGBHPAUGULX-UHFFFAOYSA-N
• SMILES： OC(C(=C)C)C(C(=C)C)O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46
• LogP: 0.86040